Physical and chemical properties of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-
Physical and chemical properties of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-
Architecting Lipophilic Building Blocks: A Technical Whitepaper on Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-
Executive Summary
In modern drug discovery and advanced materials science, the strategic incorporation of lipophilic, sterically demanding motifs is essential for modulating pharmacokinetics and intermolecular packing. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (commonly referred to as 4-tert-pentylphenyl 2-bromoethyl ether) represents a highly versatile bifunctional intermediate. This whitepaper deconstructs its physicochemical profile, mechanistic reactivity, and provides a self-validating synthetic protocol for its generation and downstream application.
Structural and Physicochemical Profiling
The molecule features a central benzene ring para-substituted with a bulky 1,1-dimethylpropyl (tert-pentyl) group and an electrophilic 2-bromoethoxy moiety. This architecture imparts unique properties: the tert-pentyl group acts as a lipophilic anchor, enhancing membrane permeability and occupying hydrophobic pockets in target proteins, while the primary alkyl bromide serves as a reactive handle for nucleophilic substitution (S N 2).
Based on the isomeric profiling of C 13 H 19 BrO compounds, we can establish a highly accurate predictive model for its physical behavior[1].
Table 1: Quantitative Physicochemical Data
| Property | Value | Rationale / Source |
| Molecular Formula | C 13 H 19 BrO | Standard IUPAC derivation |
| Molecular Weight | 271.19 g/mol | Computed exact mass for C 13 H 19 BrO isomers[1] |
| XLogP3 (Predicted) | ~4.7 | Highly lipophilic; driven by the bulky tert-pentyl group[1] |
| Topological Polar Surface Area | 9.2 Ų | Single ether oxygen contributor[1] |
| Hydrogen Bond Donors | 0 | Fully substituted ether |
| Hydrogen Bond Acceptors | 1 | Ether oxygen |
| Rotatable Bonds | 5 | Flexible ethoxy and alkyl linkages |
Chemical Reactivity & Mechanistic Pathways
As an Application Scientist, it is critical to approach this molecule not just as a static structure, but as a dynamic reactive system.
-
S N 2 Alkylation Dynamics: The 2-bromoethyl ether is highly activated for S N 2 reactions. The adjacent ether oxygen inductively withdraws electron density, slightly increasing the electrophilicity of the α -carbon, while the primary nature of the bromide minimizes steric hindrance for incoming nucleophiles (e.g., secondary amines, thiolates).
-
Steric Shielding: The tert-pentyl group is chemically inert under standard physiological and synthetic conditions. However, its massive steric volume restricts rotation and shields the aromatic ring from electrophilic aromatic substitution (EAS) at the meta positions.
-
Ether Linkage Stability: The aryl-alkyl ether bond is robust against basic and mild acidic conditions, ensuring stability during downstream synthetic transformations. Cleavage requires harsh Lewis acids (e.g., BBr 3 ) or strong hydrohalic acids at elevated temperatures.
Experimental Workflow: Synthesis & Validation
The synthesis of this building block relies on a tightly controlled Williamson Ether Synthesis, followed by its deployment as an alkylating agent.
Workflow for the synthesis and downstream SN2 application of the bromoethoxy intermediate.
Phase 1: The Williamson Ether Synthesis Protocol
Objective: Convert 4-tert-pentylphenol into the active bromoethoxy electrophile.
Step 1: Reagent Preparation & Deprotonation
-
Action: Charge a flame-dried round-bottom flask with 4-tert-pentylphenol (1.0 eq) and anhydrous Potassium Carbonate (K 2 CO 3 , 2.0 eq).
-
Causality: K 2 CO 3 is a mild, insoluble base. It quantitatively generates the highly nucleophilic phenoxide ion in situ without being strong enough to promote unwanted E2 elimination (dehydrohalogenation) of the alkyl halide.
Step 2: Solvent & Electrophile Introduction
-
Action: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF) (0.5 M). Add 1,2-dibromoethane (5.0 eq) in one rapid portion.
-
Causality: DMF, a polar aprotic solvent, drastically accelerates S N 2 reactions by leaving the phenoxide anion unsolvated and highly reactive. The massive stoichiometric excess of 1,2-dibromoethane is a critical statistical control; it ensures the phenoxide reacts with a fresh dibromoethane molecule rather than attacking a previously formed product, which would yield the symmetric dimer (1,2-bis(4-tert-pentylphenoxy)ethane).
Step 3: Reaction Execution & Self-Validation
-
Action: Heat the suspension to 80°C under an inert argon atmosphere for 12 hours.
-
Validation (TLC): Monitor via Thin Layer Chromatography (Hexanes:EtOAc 9:1). The starting phenol is UV-active and stains strongly with KMnO 4 . The successful product will be UV-active but KMnO 4 -inactive (due to the absence of the free hydroxyl group), migrating with a significantly higher R f value due to the loss of hydrogen-bonding capability.
Step 4: Quench, Workup, and Isolation
-
Action: Cool the reaction to room temperature. Dilute heavily with deionized water and extract with Ethyl Acetate (3x). Wash the combined organic layers with a 5% aqueous LiCl solution.
-
Causality: The water quench halts the reaction and solubilizes the inorganic salts (KBr, KHCO 3 ). The LiCl wash is a specialized technique to efficiently partition and remove residual DMF from the organic phase.
-
Validation (NMR): Following concentration and silica gel purification, validate the structure via 1 H NMR (CDCl 3 ). The success of the alkylation is definitively proven by the emergence of two distinct, coupled triplets: ~4.25 ppm (t, 2H, -O-CH 2 -) and ~3.60 ppm (t, 2H, -CH 2 -Br). The tert-pentyl signature remains intact (a singlet at ~1.25 ppm for the gem-dimethyls and a multiplet for the ethyl group).
Applications in Drug Development
The primary utility of this compound lies in its ability to append a lipophilic phenoxyethyl tail to pharmacophores. The use of bromoethoxy-aryl systems is a validated strategy in the design of neuro-active ligands, such as those targeting α -Synuclein fibrils[2]. By utilizing the 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene building block, medicinal chemists can drive binding affinity through van der Waals interactions within deep hydrophobic clefts, while simultaneously tuning the overall LogP of the drug candidate to optimize blood-brain barrier (BBB) penetration.
References
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 23002527, 4-Bromoheptoxybenzene" PubChem. URL:[Link]
-
ACS Publications. "Design, Synthesis, and Characterization of 3-(Benzylidene)indolin-2-one Derivatives as Ligands for α-Synuclein Fibrils" Journal of Medicinal Chemistry. URL:[Link]
